Cas no 1824447-44-0 (2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE)
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE is a bicyclic compound featuring a rigid azabicyclo[2.2.1]heptane scaffold with dicarboxylate functionality. Its sterically hindered tert-butyl and methyl substituents enhance stability and influence reactivity, making it useful in asymmetric synthesis and chiral auxiliary applications. The strained bicyclic structure provides conformational rigidity, which can be leveraged in stereoselective transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise control over molecular geometry is critical. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for constructing complex molecular architectures.
1824447-44-0 structure
Product Name:2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- F51925
- 2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate
- CID 127263964
- O2-tert-butyl O1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate
- 1824447-44-0
- 2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE
-
- Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-9-5-6-13(14,7-9)10(15)17-4/h9H,5-8H2,1-4H3
- InChI Key: JOTSBALRCBEHRV-UHFFFAOYSA-N
- SMILES: O(C)C(C12CCC(CN1C(=O)OC(C)(C)C)C2)=O
Computed Properties
- Exact Mass: 255.14705815g/mol
- Monoisotopic Mass: 255.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10422-1g |
2-tert-butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate |
1824447-44-0 | 95% | 1g |
$3900 | 2023-09-07 | |
| 1PlusChem | 1P02214K-100mg |
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE |
1824447-44-0 | 95% | 100mg |
$296.00 | 2024-06-18 | |
| 1PlusChem | 1P02214K-250mg |
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE |
1824447-44-0 | 95% | 250mg |
$507.00 | 2024-06-18 | |
| 1PlusChem | 1P02214K-500mg |
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE |
1824447-44-0 | 95% | 500mg |
$725.00 | 2024-06-18 | |
| 1PlusChem | 1P02214K-1g |
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE |
1824447-44-0 | 95% | 1g |
$1035.00 | 2024-06-18 | |
| Aaron | AR0221CW-100mg |
2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate |
1824447-44-0 | 95% | 100mg |
$320.00 | 2025-02-13 | |
| Aaron | AR0221CW-250mg |
2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate |
1824447-44-0 | 95% | 250mg |
$533.00 | 2025-02-13 | |
| Aaron | AR0221CW-500mg |
2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate |
1824447-44-0 | 95% | 500mg |
$760.00 | 2025-02-13 | |
| Aaron | AR0221CW-1g |
2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate |
1824447-44-0 | 95% | 1g |
$1086.00 | 2025-02-13 |
2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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